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For researchers, scientists, and drug development professionals, the selection of a solvent is a
critical decision that impacts the safety, sustainability, and efficiency of chemical processes. In
the ongoing pursuit of greener alternatives to conventional organic solvents, methyl formate
has emerged as a promising candidate. This guide provides an objective comparison of methyl
formate's performance against other common solvents, supported by physicochemical data,
safety assessments, and examples of its application.

Physicochemical Properties: A Comparative
Overview

Methyl formate is a colorless, volatile liquid with an ethereal odor.[1] Its low boiling point and
viscosity are key characteristics that influence its application and handling. A comparison of its
physical properties with other common laboratory and industrial solvents is presented below.

Table 1: Comparison of Physicochemical Properties of Methyl Formate and Other Solvents
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Molecul o . ] Water
Boiling Melting Density  Flash .
CAS ar ] . . Solubilit
Solvent . Point Point (g/imL at Point
Number  Weight( . . . y (9/100
(°C) (°C) 20°C) (°C)
g/mol ) mL)
Methyl
107-31-3 60.05 32 -100 0.974 -19 30[1]
Formate
Acetone 67-64-1 58.08 56.2 -94.3 0.786 -18 Miscible
Acetonitri
| 75-05-8 41.05 81.6 -46 0.786 6 Miscible
e
Dichloro
75-09-2 84.93 39.6 -94.9 1.326 N/A 1.3
methane
Ethyl
141-78-6 88.11 77.1 -83.6 0.901 -4 8.7
Acetate
Heptane 142-82-5 100.21 98 -90.6 0.684 -4 0.0003
Methanol  67-56-1 32.04 64.5 -97.7 0.791 11 Miscible
Tetrahydr .
109-99-9 72.11 66 -108.4 0.889 -14 Miscible
ofuran
Toluene 108-88-3 92.14 110.6 -93 0.867 4 0.05

Data sourced from[2][3][4] unless otherwise noted.

A Green Chemistry Perspective: Safety, Health &
Environmental Profile

A solvent's "greenness" is evaluated based on multiple criteria, including its impact on worker

safety, human health, and the environment. The ACS Green Chemistry Institute®

Pharmaceutical Roundtable has developed a widely recognized solvent selection guide that

scores solvents on a scale of 1 to 10, where a lower score indicates a more preferable or

"greener"” option.[5]

Table 2: ACS GCI Pharmaceutical Roundtable Solvent Selection Guide Scores
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Environment

Solvent Overall Score Safety Health (Air, Water,
Waste)
Water N/A 1 1 1
Ethanol 3 4 3 3
Ethyl Acetate 4 5 4 4
Methyl Formate 6 7 5 6
Acetone 4 5 2 4
Heptane 3 5 2 3
Toluene 7 5 8 7
Dichloromethane 9 4 9 9
Acetonitrile 6 5 6 6

Scores are derived from the ACS GCI Pharmaceutical Roundtable Solvent Selection Guide.[5]
[6] A score of 1-3 is considered "Recommended,"” 4-7 is "Problematic,” and 8-10 is
"Hazardous."

As indicated in the table, while not as highly rated as ethanol or ethyl acetate, methyl formate is
considered a more favorable alternative to solvents like toluene and dichloromethane. Its
primary concerns relate to its high flammability (Safety Score of 7).[5] It is classified as harmful
if swallowed or inhaled and may cause respiratory irritation.[7][8] However, it is readily
biodegradable, which is a significant advantage from an environmental standpoint.[7]

Performance and Applications in Chemical
Synthesis

Methyl formate is a versatile C1 building block and aprotic polar solvent used in various
chemical transformations.[9][10]

Applications in Formylation Reactions
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Methyl formate serves as an effective and inexpensive reagent for the formylation of aliphatic
and aromatic amines to produce formamides, which are valuable intermediates in the
pharmaceutical industry.[11] These reactions can often proceed at room temperature with high
yields in the presence of a catalyst.[11]

Green Synthesis Routes

The sustainability of a solvent also depends on its production process. Green routes to methyl
formate are being actively developed. One promising method is the direct synthesis from CO2
and "green" methanol (produced from renewable sources), which helps in carbon capture and
utilization.[9][12]
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Logical Flow: Green Synthesis of Methyl Formate
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Workflow: Methanol Dehydrogenation Experiment
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Decision Logic: Green Solvent Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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